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Compound of Interest

Compound Name: Sulconazole Nitrate

Cat. No.: B000542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulconazole nitrate is an imidazole derivative with broad-spectrum antifungal activity.[1][2] In

the analytical laboratory, it serves as a crucial reference standard for the identification and

quantification of sulconazole in pharmaceutical formulations and biological matrices. Its well-

characterized physical and chemical properties ensure the accuracy and reliability of analytical

methods. These notes provide comprehensive information on the use of sulconazole nitrate
as a reference standard, including its specifications, analytical protocols, and the underlying

mechanism of action.

Physicochemical Properties and Specifications
Sulconazole nitrate reference standards are produced under stringent quality control to

ensure their suitability for analytical applications.[3] They are typically qualified as Certified

Reference Materials (CRMs) and offer traceability to primary standards from pharmacopeias

such as the USP and EP.[3]

Table 1: Physicochemical Properties of Sulconazole Nitrate
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Property Value Reference

Chemical Name

(±)-1-[2,4-Dichloro-β-[(p-

chlorobenzyl)thio]phenethyl]imi

dazole mononitrate

[4][5]

Molecular Formula C₁₈H₁₅Cl₃N₂S · HNO₃ [3][6]

Molecular Weight 460.76 g/mol [3][6][7]

CAS Number 61318-91-0 [3][5][6]

Appearance
White to off-white crystalline

powder
[2][8]

Solubility

Freely soluble in pyridine;

slightly soluble in ethanol,

acetone, and chloroform; very

slightly soluble in water.

Soluble in water (50 mg/ml)

with heat and sonication.

[2][8][9]

Melting Point Approximately 130°C [2][8]

Table 2: Specifications for Sulconazole Nitrate as a Reference Standard (based on USP)

Parameter Specification Reference

Assay
98.0% - 102.0% (on dried

basis)
[4][10]

Loss on Drying Not more than 1.0% [4][10]

Residue on Ignition Not more than 0.1% [4][10]

Identification
Infrared Absorption, Test for

Nitrate
[4][10]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
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Sulconazole nitrate exerts its antifungal effect by inhibiting the synthesis of ergosterol, an

essential component of the fungal cell membrane.[7] Specifically, it inhibits the fungal

cytochrome P-450 enzyme, lanosterol 14α-demethylase. This enzyme is critical for the

conversion of lanosterol to ergosterol. The disruption of ergosterol synthesis leads to

alterations in cell membrane permeability and the accumulation of toxic methylated sterols,

ultimately resulting in the inhibition of fungal growth.
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Caption: Mechanism of action of Sulconazole.

Experimental Protocols
Preparation of Standard and Sample Solutions for HPLC
Analysis
This protocol is based on the USP monograph for Sulconazole Nitrate assay.[4][10]

Materials:

Sulconazole Nitrate Reference Standard (RS)

Sulconazole Nitrate sample

Methanol, HPLC grade

Water, HPLC grade
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Sodium 1-pentanesulfonate

Sulfuric acid, 2N

Volumetric flasks (100 mL)

Pipettes

Syringe filters (0.45 µm)

Procedure:

Mobile Phase Preparation:

Dissolve 1.9 g of sodium 1-pentanesulfonate in 300 mL of water.

Add 700 mL of methanol and mix.

Adjust the pH to 3.8 ± 0.1 with 2N sulfuric acid.

Filter the mobile phase through a 0.45 µm membrane filter and degas.[4][10]

Standard Preparation (0.2 mg/mL):

Accurately weigh a quantity of USP Sulconazole Nitrate RS.

Dissolve it in the Mobile Phase in a volumetric flask to obtain a solution with a known

concentration of about 0.2 mg/mL.[4][10]

Dilute quantitatively and stepwise if necessary.[4][10]

Assay Preparation (0.2 mg/mL):

Accurately weigh about 20 mg of Sulconazole Nitrate sample.

Transfer to a 100-mL volumetric flask.

Dissolve in and dilute to volume with the Mobile Phase and mix.[4]
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Solution Preparation

HPLC Analysis
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Caption: HPLC analysis workflow.

High-Performance Liquid Chromatography (HPLC)
Method
This method is for the quantitative determination of sulconazole nitrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b000542?utm_src=pdf-body-img
https://www.benchchem.com/product/b000542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: HPLC Method Parameters

Parameter Specification Reference

Mobile Phase

Dissolve 1.9 g of sodium 1-

pentanesulfonate in 300 mL of

water, add 700 mL of

methanol, and mix. Adjust with

2N sulfuric acid to a pH of 3.8

± 0.1, filter, and degas.

[4][10]

Column 4.6-mm × 25-cm; packing L1 [4][10]

Column Temperature 40 ± 1.0 °C [4][10]

Flow Rate About 2 mL/min [4][10]

Detector UV at 230 nm [4][10]

Injection Volume About 10 µL [4][10]

System Suitability:

Column Efficiency: Not less than 1500 theoretical plates.[4][10]

Tailing Factor: Not more than 2.3 for the sulconazole nitrate peak.[4][10]

Relative Standard Deviation (RSD): Not more than 1.5% for replicate injections.[4][10]

Calculation:

Calculate the quantity, in mg, of C₁₈H₁₅Cl₃N₂S·HNO₃ in the portion of Sulconazole Nitrate
taken by the formula:

100 * C * (rU / rS)

Where:

C is the concentration, in mg per mL, of USP Sulconazole Nitrate RS in the Standard

preparation.
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rU is the peak response from the Assay preparation.

rS is the peak response from the Standard preparation.[4][10]

Applications in Drug Development
The use of sulconazole nitrate as a reference standard is critical in various stages of drug

development:

Formulation Development: To quantify the active pharmaceutical ingredient (API) in different

formulations and assess content uniformity.

Stability Studies: To monitor the degradation of sulconazole nitrate in drug products under

various stress conditions.

Quality Control: For routine testing of raw materials and finished products to ensure they

meet release specifications.

Pharmacokinetic Studies: To determine the concentration of sulconazole in biological fluids,

such as plasma.[11]

Storage and Handling
Sulconazole nitrate reference standard should be preserved in well-closed containers and

protected from light.[4] It is recommended to store it at 2-8°C.[3] For laboratory use only. Not for

drug, household, or other uses.[9]

Safety Information
Sulconazole nitrate is harmful if swallowed. Appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn when handling the material. Refer to the

Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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